Cas no 745055-49-6 (3-(3-(4-(2-Methoxyethoxy)phenyl)isoxazol-5-yl)benzoic acid)

• Product Name: 3-(3-(4-(2-Methoxyethoxy)phenyl)isoxazol-5-yl)benzoic acid
• CAS No: 745055-49-6
• MF: C₁₉H₁₇NO₅
• MW: 339.341985464096
• CID: 1023794
• PubChem ID: 69221857
• Update Time: 2025-11-01

3-(3-(4-(2-Methoxyethoxy)phenyl)isoxazol-5-yl)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(3-(4-(2-Methoxyethoxy)phenyl)isoxazol-5-yl)benzoic acid
• 3-[3-[4-(2-methoxyethoxy)phenyl]-1,2-oxazol-5-yl]benzoic acid
• 745055-49-6
• SCHEMBL4865429
• 3-(3-(4-(2-Methoxyethoxy)phenyl)isoxazol-5-yl)benzoicacid
• RLKOQMNQIJKFCV-UHFFFAOYSA-N
• DTXSID90740029
• 3-{3-[4-(2-methoxy-ethoxy)-phenyl]-isoxazol-5-yl}-benzoic acid
• 3-{3-[4-(2-Methoxyethoxy)phenyl]-1,2-oxazol-5-yl}benzoic acid
• DB-330648

• Inchi： 1S/C19H17NO5/c1-23-9-10-24-16-7-5-13(6-8-16)17-12-18(25-20-17)14-3-2-4-15(11-14)19(21)22/h2-8,11-12H,9-10H2,1H3,(H,21,22)
• InChI Key： RLKOQMNQIJKFCV-UHFFFAOYSA-N
• SMILES： O1C(=CC(C2C=CC(=CC=2)OCCOC)=N1)C1C=CC=C(C(=O)O)C=1

Computed Properties

• Exact Mass: 339.11067264g/mol
• Monoisotopic Mass: 339.11067264g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 7
• Complexity: 424
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 81.8Ų

Additional information on 3-(3-(4-(2-Methoxyethoxy)phenyl)isoxazol-5-yl)benzoic acid

Comprehensive Overview of 3-(3-(4-(2-Methoxyethoxy)phenyl)isoxazol-5-yl)benzoic acid (CAS No. 745055-49-6)

3-(3-(4-(2-Methoxyethoxy)phenyl)isoxazol-5-yl)benzoic acid (CAS No. 745055-49-6) is a structurally complex organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound features a unique combination of an isoxazole ring, a benzoic acid moiety, and a methoxyethoxy side chain, making it a versatile intermediate for drug discovery and material science applications. Its molecular formula, C19H17NO5, and precise structural configuration contribute to its potential in targeting specific biological pathways, particularly in inflammation and metabolic disorders.

In recent years, the demand for specialty chemicals like 3-(3-(4-(2-Methoxyethoxy)phenyl)isoxazol-5-yl)benzoic acid has surged due to advancements in precision medicine and bioconjugation techniques. Researchers are increasingly exploring its role as a pharmacophore in designing novel therapeutics, especially for conditions such as diabetes and autoimmune diseases. The compound's lipophilicity and hydrogen-bonding capacity are critical factors driving its utility in drug delivery systems, a topic frequently searched in AI-driven drug development forums.

From a synthetic chemistry perspective, 745055-49-6 exemplifies the growing trend of green chemistry applications. Its synthesis often involves catalyzed cross-coupling reactions, aligning with the industry's shift toward sustainable practices. This aligns with popular search queries like "eco-friendly synthesis of heterocyclic compounds" or "catalysis in pharmaceutical intermediates," reflecting broader environmental concerns among scientists and policymakers.

The compound's spectroscopic properties (e.g., NMR and IR profiles) are frequently discussed in academic literature, addressing common questions such as "How to characterize isoxazole derivatives?" or "Analytical methods for benzoic acid-based compounds." These discussions highlight its relevance in quality control and regulatory compliance, key areas for pharmaceutical manufacturers.

Emerging studies also suggest potential applications of 3-(3-(4-(2-Methoxyethoxy)phenyl)isoxazol-5-yl)benzoic acid in material science, particularly in polymeric coatings and electronic materials. Its aromatic and heterocyclic structure contributes to thermal stability, a feature highly sought after in high-performance materials. This interdisciplinary appeal makes it a recurring subject in searches like "organic compounds for flexible electronics."

In summary, CAS No. 745055-49-6 represents a multifaceted compound bridging pharmaceutical innovation and sustainable chemistry. Its structural ingenuity and adaptability to current research trends—such as AI-aided molecular design and green synthesis—ensure its continued relevance in scientific and industrial domains. For researchers, understanding its properties and applications is essential to leveraging its full potential in next-generation solutions.